Cas no 899926-51-3 (3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one)
899926-51-3 structure
Product Name:3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one
CAS No:899926-51-3
MF:C15H18N2O
MW:242.316223621368
CID:2106279
PubChem ID:22428562
Update Time:2024-03-01
3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-1,4-Diazaspiro[4.6]undec-3-en-2-one
- HTS001342
- BBL001652
- STL103958
- 3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one
-
- Inchi: 1S/C15H18N2O/c18-14-13(12-8-4-3-5-9-12)16-15(17-14)10-6-1-2-7-11-15/h3-5,8-9H,1-2,6-7,10-11H2,(H,17,18)
- InChI Key: UGVRLNKXQRVGDB-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2)=NC2(CCCCCC2)N1
Computed Properties
- Exact Mass: 242.141913202g/mol
- Monoisotopic Mass: 242.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5
- XLogP3: 3
3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
899926-51-3 (3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one) Related Products
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